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Compound of Interest

Compound Name: N-Propyl Isocyanide

Cat. No.: B1215125 Get Quote

CAS Number: 627-36-1

This technical guide provides an in-depth overview of N-Propyl Isocyanide, a versatile reagent

in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and reactivity, with a

focus on its application in multicomponent reactions.

Core Properties of N-Propyl Isocyanide
N-Propyl Isocyanide is a colorless liquid characterized by a distinctive and unpleasant odor, a

common feature of volatile isocyanides.[1] Its fundamental physical and chemical properties

are summarized below.
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Property Value Source

CAS Number 627-36-1 [1]

Molecular Formula C₄H₇N [1]

Molecular Weight 69.11 g/mol [1]

Boiling Point 101-102 °C [1]

Appearance Colorless liquid [1]

Odor Distinctive, unpleasant [1]

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane,

tetrahydrofuran)

[1]

Spectroscopic Data
The isocyanide functional group (-N≡C) gives rise to a characteristic strong absorption in the

infrared spectrum.
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Spectroscopic Data Value Source

IR Absorption (νCN) ~2111 cm⁻¹ [2]

¹H NMR

Specific experimental data for

N-Propyl Isocyanide is not

readily available in the

searched resources. Estimated

chemical shifts based on the

propyl group would be: δ ~0.9-

1.0 (t, 3H), ~1.5-1.7 (sextet,

2H), ~3.2-3.4 (t, 2H) ppm.

¹³C NMR

Specific experimental data for

N-Propyl Isocyanide is not

readily available in the

searched resources. Estimated

chemical shifts would be: δ

~11 (CH₃), ~25 (CH₂), ~45

(NCH₂) ppm for the propyl

group, and the isocyanide

carbon would appear in a

characteristic region for

isocyanides.

Synthesis of N-Propyl Isocyanide
The synthesis of N-Propyl Isocyanide is most commonly achieved through two primary

methods: the dehydration of N-propylformamide and the Hofmann isocyanide synthesis (also

known as the carbylamine reaction).

Experimental Protocol 1: Dehydration of N-
Propylformamide
This is a widely used and versatile method for preparing isocyanides.[3] The reaction involves

the removal of a water molecule from N-propylformamide using a dehydrating agent, such as

phosphorus oxychloride (POCl₃), in the presence of a base.
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Materials:

N-propylformamide

Phosphorus oxychloride (POCl₃)

Triethylamine (or another suitable base like pyridine)

Anhydrous diethyl ether (or other suitable solvent)

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve N-

propylformamide in an anhydrous solvent such as diethyl ether or dichloromethane.

Add an excess of a base, such as triethylamine or pyridine, to the solution. This will act as a

scavenger for the hydrochloric acid produced during the reaction.

Cool the flask in an ice bath to 0 °C.

Slowly add a stoichiometric amount of phosphorus oxychloride (POCl₃) to the cooled solution

via the dropping funnel with continuous stirring.

After the addition is complete, allow the reaction mixture to stir at 0 °C for a specified time,

monitoring the reaction progress by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is typically quenched with an ice-cold aqueous

solution of sodium carbonate to neutralize the excess acid.

The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

The combined organic layers are washed with brine, dried over an anhydrous drying agent

(e.g., sodium sulfate), and the solvent is removed under reduced pressure.

The crude N-Propyl Isocyanide is then purified by distillation.

Experimental Protocol 2: Hofmann Isocyanide Synthesis
(Carbylamine Reaction)
This classic method involves the reaction of a primary amine (propylamine) with chloroform in

the presence of a strong base.[4] The reaction proceeds through the formation of a

dichlorocarbene intermediate.[4]

Materials:

Propylamine

Chloroform

Potassium hydroxide (or sodium hydroxide)

Ethanol (as solvent)

Phase-transfer catalyst (e.g., benzyltriethylammonium chloride), optional but recommended

for improved yields[5]

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel
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Procedure:

In a round-bottom flask, dissolve potassium hydroxide in ethanol to create a solution of

alcoholic potash.

Add propylamine to the alcoholic potash solution.

If using, add a catalytic amount of a phase-transfer catalyst.

Slowly add chloroform to the mixture while stirring.

Gently heat the reaction mixture under reflux for a specified period. The formation of the

isocyanide is often indicated by its characteristic foul odor.

After the reaction is complete, the mixture is cooled, and water is added.

The organic layer containing the N-Propyl Isocyanide is separated using a separatory

funnel.

The aqueous layer may be extracted with an organic solvent (e.g., diethyl ether) to recover

any remaining product.

The combined organic layers are washed with water to remove any remaining base and

salts.

The organic solution is dried over an anhydrous drying agent.

The solvent is removed, and the crude product is purified by distillation.

Chemical Reactivity and Applications
The isocyanide functional group in N-Propyl Isocyanide is highly reactive and participates in a

variety of chemical transformations, making it a valuable building block in organic synthesis.[1]

Multicomponent Reactions
N-Propyl Isocyanide is a key component in several important multicomponent reactions

(MCRs), which are highly efficient one-pot processes that combine three or more reactants to
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generate complex molecules.

The Ugi reaction is a cornerstone of MCR chemistry, combining an aldehyde or ketone, an

amine, a carboxylic acid, and an isocyanide.

Aldehyde/Ketone + Amine + Carboxylic Acid + N-Propyl Isocyanide Imine Formation Condensation Protonated Iminium Ion

 Protonation by
Carboxylic Acid Nitrilium Ion Intermediate

 Nucleophilic attack by
N-Propyl Isocyanide α-Adduct

 Attack by
Carboxylate α-Acylamino Amide Product Mumm Rearrangement 

Click to download full resolution via product page

Caption: The Ugi four-component reaction workflow.

The Passerini reaction involves the combination of a carbonyl compound (aldehyde or ketone),

a carboxylic acid, and an isocyanide to form an α-acyloxy amide.

Carbonyl Compound + Carboxylic Acid + N-Propyl Isocyanide Intermediate Formation Nucleophilic Additions Intramolecular Acyl Transfer α-Acyloxy Amide Product

Click to download full resolution via product page

Caption: The Passerini three-component reaction workflow.

Applications in Drug Development and Research
The versatility of N-Propyl Isocyanide in constructing diverse molecular scaffolds through

MCRs makes it a valuable tool in drug discovery and development for the synthesis of

compound libraries for high-throughput screening. It also serves as a ligand in organometallic

chemistry and a reactant in the synthesis of various nitrogen-containing heterocycles.

Experimental Workflow: General Synthesis and
Purification
The following diagram illustrates a typical workflow for the synthesis and purification of N-
Propyl Isocyanide.
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Caption: General experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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